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Compound of Interest

Compound Name: Dipalmitin

Cat. No.: B3422760 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides an in-depth exploration of dipalmitin's role as a key

intermediate in cellular lipid metabolism. It covers its biosynthesis and degradation, its function

in signaling pathways, and its involvement in metabolic diseases. Detailed experimental

methodologies, quantitative data, and pathway visualizations are included to support advanced

research and therapeutic development.

Introduction to Dipalmitin
Dipalmitin, a diacylglycerol (DAG) composed of a glycerol backbone with two palmitic acid

chains, is a central molecule in lipid metabolism.[1][2][3] It exists as two main isomers, 1,2-

dipalmitin and 1,3-dipalmitin, which serve as critical intermediates in the synthesis of

triglycerides (TGs) for energy storage and phospholipids for membrane structure.[4][5][6]

Beyond its structural role, the accumulation of specific DAGs like dipalmitin is increasingly

recognized for its potent function as a second messenger in cellular signaling, most notably in

the activation of Protein Kinase C (PKC).[1][7][8] Dysregulation of dipalmitin metabolism is

linked to cellular stress and the pathogenesis of metabolic diseases, including insulin

resistance.[1][9]

Metabolic Pathways Involving Dipalmitin
Dipalmitin is dynamically synthesized and catabolized within the cell, primarily at the

endoplasmic reticulum and lipid droplets. Its concentration is tightly regulated by a series of
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enzymatic reactions that balance energy storage and signaling needs.

Biosynthesis of Dipalmitin
Dipalmitin is synthesized via the Kennedy pathway, the primary route for de novo triglyceride

synthesis.[10][11] This pathway begins with glycerol-3-phosphate and involves sequential

acylation steps.

Glycerol-3-phosphate Acyltransferase (GPAT): Catalyzes the addition of a fatty acyl-CoA,

often palmitoyl-CoA, to the sn-1 position of glycerol-3-phosphate, forming lysophosphatidic

acid (LPA).

1-Acylglycerol-3-phosphate Acyltransferase (AGPAT): Adds a second fatty acyl-CoA to the

sn-2 position of LPA to produce phosphatidic acid (PA).[10]

Phosphatidic Acid Phosphatase (PAP), or Lipin: Dephosphorylates PA to yield 1,2-

diacylglycerol (1,2-dipalmitin if both acyl chains are palmitate).[4][5][12] This is a critical

regulatory step, controlling the flux of PA towards either triglyceride or phospholipid

synthesis.

Diacylglycerol Acyltransferase (DGAT): In the final step of triglyceride synthesis, DGAT

esterifies the diacylglycerol with a third fatty acyl-CoA.[11][13][14][15] Dipalmitin is a direct

substrate for this reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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